Cas no 2034489-37-5 (1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034489-37-5
• MF: C₁₅H₁₈ClFN₄O₄S₂
• MW: 436.909223079681
• CID: 5351047
• Update Time: 2025-06-09

1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((3-chloro-4-fluorophenyl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-(3-chloro-4-fluorophenyl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C15H18ClFN4O4S2/c1-19-11-13(10-18-19)27(24,25)21-6-2-5-20(7-8-21)26(22,23)12-3-4-15(17)14(16)9-12/h3-4,9-11H,2,5-8H2,1H3
• InChI Key： GKHGWMCMKZGFBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCCN(CC1)S(C1C=NN(C)C=1)(=O)=O)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 727
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Introduction to Compound with CAS No. 2034489-37-5 and Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

The compound identified by the CAS number 2034489-37-5 and the product name 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties, particularly in the context of antimicrobial, anti-inflammatory, and anticancer agents. The structural motif of 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane incorporates both benzenesulfonyl and pyrazolyl groups, which are known to enhance binding affinity and specificity to biological targets. The presence of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The 3-chloro-4-fluorobenzenesulfonyl moiety is a key structural feature that contributes to the compound's interactions with biological receptors. This group is often employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The (1-methyl-1H-pyrazol-4-yl)sulfonyl part further enhances the compound's pharmacological profile by providing additional binding sites for biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of novel therapeutics. For instance, compounds similar to 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane have shown promise in inhibiting various kinases and enzymes involved in cancer progression. The dual sulfonyl groups in this compound's structure suggest potential activity against multiple targets, making it an attractive candidate for combination therapy approaches.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with specific biological targets. These insights can guide the optimization process to enhance potency, selectivity, and pharmacokinetic properties. The benzenesulfonyl and pyrazolyl groups are particularly amenable to modifications that can fine-tune the compound's pharmacological effects.

The chemical properties of 2034489-37-5, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for therapeutic use. Preliminary studies indicate that this compound exhibits good solubility in polar solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different storage conditions ensures long-term viability for both research and clinical applications.

In conclusion, the compound identified by CAS number 2034489-37-5 and named 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-ylylsulfonyl]-1,4-diazepane represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.